Cas no 2137582-39-7 (tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate
• CAS No: 2137582-39-7
• MF: C₁₁H₁₆BrN₃O₃
• MW: 318.167041778564
• CID: 5998437
• PubChem ID: 165461838
• Update Time: 2025-05-22

tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate
• 2137582-39-7
• EN300-796487

• Inchi： 1S/C11H16BrN3O3/c1-11(2,3)18-10(17)13-6-8(16)7-5-9(12)14-15(7)4/h5H,6H2,1-4H3,(H,13,17)
• InChI Key： BVIKHHGPUZGZCF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CNC(=O)OC(C)(C)C)=O)N(C)N=1

Computed Properties

• Exact Mass: 317.03750g/mol
• Monoisotopic Mass: 317.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate

Research Brief on tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate (CAS: 2137582-39-7)

The compound tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate (CAS: 2137582-39-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the role of tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate as a versatile building block in the development of novel pyrazole-based therapeutics. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bromo substituent at the 3-position of the pyrazole ring enhances the reactivity of this compound, making it a valuable precursor for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate via a multi-step reaction sequence involving the condensation of 3-bromo-1-methyl-1H-pyrazole-5-carbaldehyde with tert-butyl carbamate. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and structural integrity.

Further investigations have explored the potential of this compound as a precursor for the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and autoimmune disorders. The bromo group in tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate allows for facile cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance target specificity and potency.

In addition to its applications in drug discovery, this compound has also been investigated for its role in agrochemical research. Pyrazole derivatives are widely used in the development of herbicides and pesticides, and the unique structural features of tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate offer new opportunities for designing more effective and environmentally friendly agrochemicals.

Despite its promising potential, challenges remain in the large-scale synthesis and optimization of tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate. Recent efforts have focused on improving the yield and scalability of the synthesis process, as well as exploring greener alternatives to traditional reaction conditions. These advancements are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

In conclusion, tert-butyl N-[2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]carbamate (CAS: 2137582-39-7) represents a valuable tool in the toolkit of medicinal and agrochemical researchers. Its versatile reactivity and potential for diverse applications make it a compound of significant interest. Ongoing research efforts are likely to uncover new opportunities for its use in the development of next-generation therapeutics and agrochemicals.